Cas no 96798-42-4 (1H-Isoindole-1-carbonitrile,octahydro-, (1a,3ab,7ab)- (9CI))

1H-Isoindole-1-carbonitrile,octahydro-, (1a,3ab,7ab)- (9CI) structure
96798-42-4 structure
Product Name:1H-Isoindole-1-carbonitrile,octahydro-, (1a,3ab,7ab)- (9CI)
CAS No:96798-42-4
MF:C9H14N2
MW:150.220861911774
CID:800612
PubChem ID:45092542
Update Time:2025-04-19

1H-Isoindole-1-carbonitrile,octahydro-, (1a,3ab,7ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1-carbonitrile,octahydro-, (1a,3ab,7ab)- (9CI)
    • 1H-Isoindole-1-carbonitrile,octahydro-,(1alpha,3abeta,7abeta)-(9CI)
    • 96798-42-4
    • Inchi: 1S/C9H14N2/c10-5-9-8-4-2-1-3-7(8)6-11-9/h7-9,11H,1-4,6H2/t7-,8-,9-/m0/s1
    • InChI Key: ZMEKGKIURYUKGF-CIUDSAMLSA-N
    • SMILES: N1C[C@@H]2CCCC[C@@H]2[C@@H]1C#N

Computed Properties

  • Exact Mass: 150.11600
  • Monoisotopic Mass: 150.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8A^2
  • XLogP3: 1.5

Experimental Properties

  • PSA: 35.82000
  • LogP: 1.61698

1H-Isoindole-1-carbonitrile,octahydro-, (1a,3ab,7ab)- (9CI) Related Literature

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